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Compound of Interest

Compound Name: 8-Azido-1-octanamine HCl

CAS No.: 1392515-98-8

Cat. No.: B2807159

Get Quote

Executive Summary
8-Azido-1-octanamine HCl (MW: ~206.7 g/mol ) is a heterobifunctional linker featuring a

primary amine and an aliphatic azide separated by an 8-carbon hydrophobic chain. This

specific chain length (

) offers a balance between flexibility and hydrophobicity, making it ideal for:

PROTACs: Creating flexible linkers between E3 ligase ligands and proteins of interest.

Surface Modification: Passivating surfaces with an azide "handle" for subsequent

functionalization.

Bioorthogonal Labeling: Two-step labeling where the amine anchors to a biomolecule, and

the azide serves as a latent click handle.

Safety Advisory: Handling Organic Azides
CRITICAL: Organic azides are potentially explosive. A common safety rule of thumb is the C/N

Ratio:
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For 8-Azido-1-octanamine (

), the ratio is

. This places the molecule in the energy-rich/potentially hazardous category.

Do not concentrate reaction mixtures to total dryness if possible.

Do not use metal spatulas (risk of friction ignition).

Store at -20°C in the dark; azides are light-sensitive.

Shielding: Use a safety shield during synthesis steps involving >1 mmol quantities.

PART 1: The "Anchor" Step (Amine Conjugation)
Before performing the Click reaction, the amine terminus is typically conjugated to a target

molecule (e.g., a protein, peptide, or surface).

Strategic Logic
The primary amine is nucleophilic. To ensure specificity, this step is performed before the click

reaction. If you attempt CuAAC first, the copper can complex with the free amine, inhibiting the

catalyst.

Protocol A: Conjugation to Activated Carboxylates (NHS Esters)
Application: Attaching the linker to a protein or dye containing an NHS ester.

Reagents:

Target: Protein/Molecule with NHS ester.

Linker: 8-Azido-1-octanamine HCl.

Buffer: PBS (pH 7.4) or Borate Buffer (pH 8.5). Note: Avoid Tris or Glycine (competing

amines).

Solvent: DMSO or DMF (for the linker stock).[1][2]
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Step-by-Step:

Preparation: Dissolve 8-Azido-1-octanamine HCl in dry DMSO to a concentration of 10–50

mM.

Stoichiometry:

For Small Molecules: Use 1.2 equivalents of the amine linker relative to the NHS ester.

For Proteins: Use 5–20 equivalents of the linker to ensure efficient labeling of surface

lysines/NHS groups.

Mixing: Add the linker solution to the target molecule solution.

Critical: Since the linker is an HCl salt, the local pH may drop. Ensure the reaction buffer

has sufficient capacity (e.g., 100 mM Phosphate) or add 1 eq. of Triethylamine (TEA) to

the DMSO stock to neutralize the HCl.

Incubation: React for 2–4 hours at Room Temperature (RT) or overnight at 4°C.

Purification: Remove excess linker via Desalting Column (e.g., PD-10) or Dialysis. Do not

skip this step. Free azide linker will compete in the subsequent click reaction.

PART 2: The "Snap" Step (CuAAC Click Reaction)
Once the target is "Azide-Tagged," it is ready for the Copper-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC).

Strategic Logic
The CuAAC reaction requires Cu(I).[2][3][4][5][6][7][8] Since Cu(I) is unstable and oxidizes to

inactive Cu(II), we use a system of Cu(II) sulfate + Sodium Ascorbate (Reductant).[4] Ligand

Necessity: We utilize THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine).[2][4][7][9] It chelates

Cu(I), preventing:

Oxidation by air.

Disproportionation.
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Copper-mediated degradation of the biomolecule.

Visual Workflow: The Linker Logic
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Caption: Two-phase workflow: Amine functionalization followed by CuAAC click chemistry.

Protocol B: CuAAC Reaction Conditions
Reagent Table: Standard Concentrations

Component Stock Conc. Final Conc. Role

Azide-Target Variable 10–50 µM Substrate A

Alkyne-Probe 10 mM (DMSO) 20–100 µM
Substrate B (2x

excess)

CuSO
20 mM (H

O)
1 mM Catalyst Source

THPTA Ligand
50 mM (H

O)
5 mM Cu(I) Stabilizer

Na-Ascorbate 100 mM (Fresh) 10 mM Reducing Agent

Step-by-Step Methodology:
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Premix Catalyst (The "Blue to Colorless" Check):

Mix CuSO

and THPTA ligand in a 1:5 molar ratio (e.g., 1 µL Cu + 5 µL THPTA) in a separate tube.

Why? Pre-complexing ensures Cu is protected before it hits the protein.

Assembly:

To the Azide-Target solution (in PBS/Water), add the Alkyne-Probe.

Add the Cu-THPTA premix.[2][8][9][10]

Initiation:

Add Sodium Ascorbate last.

Visual Cue: The solution may turn slightly yellow or colorless as Cu(II) (Blue) reduces to

Cu(I) (Colorless). If it turns brown/black, your protein may be precipitating or the copper is

oxidizing rapidly (add more ligand).

Incubation:

Incubate for 30–60 minutes at RT in the dark.

Oxygen Control: For sensitive reactions, flush the headspace with N

or Argon.

Quenching (Critical):

Add EDTA (final 10 mM) to chelate the copper.

Why? Copper can induce oxidative damage or aggregation if left in solution during

storage.

PART 3: Troubleshooting & Optimization
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Common Failure Modes
Observation Diagnosis Corrective Action

Precipitation Copper-induced aggregation

Increase THPTA ratio to 1:10.

Add 5% DMSO or Glycerol to

buffer.

Low Yield Oxygen poisoning of Cu(I)
Degas buffers. Add fresh

Ascorbate mid-reaction.[5][9]

Blue Solution Incomplete Reduction
Cu(II) is still present. Add more

Ascorbate.

Non-Specific Binding Linker Hydrophobicity

The C8 chain is hydrophobic.

Add 0.05% Tween-20 to the

reaction buffer.

Mechanism Visualization
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Click to download full resolution via product page

Caption: Catalytic cycle of CuAAC.[2][3][6][8][9][11] Ascorbate maintains the active Cu(I) state

required for complexation.[12]

References
Rostovtsev, V. V., et al. (2002).[7] A Stepwise Huisgen Cycloaddition Process: Copper(I)-

Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie

International Edition.

Hong, V., et al. (2009).[7][12] Analysis and Optimization of Copper-Catalyzed Azide-Alkyne

Cycloaddition for Bioconjugation. Angewandte Chemie.

Presolski, S. I., et al. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for

Bioconjugation. Current Protocols in Chemical Biology.

BenchChem. (2025).[1][5][9] Application Notes and Protocols for Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC). [9]

Sigma-Aldrich. (n.d.). 8-Azido-1-octanamine Product Analysis and Safety Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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